Cas no 83968-63-2 (2-Propenamide,N-(4-hydroxy-1-naphthalenyl)-)

• Product Name: 2-Propenamide,N-(4-hydroxy-1-naphthalenyl)-
• CAS No: 83968-63-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 727975
• PubChem ID: 3019545
• Update Time: 2025-04-19

2-Propenamide,N-(4-hydroxy-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(4-hydroxy-1-naphthalenyl)-
• N-(4-hydroxy-1-naphthyl)acrylamide
• N-(4-hydroxynaphthalen-1-yl)prop-2-enamide
• 83968-63-2
• EINECS 281-544-8
• NS00038371
• DTXSID40232863
• SCHEMBL13921955

• Inchi： 1S/C13H11NO2/c1-2-13(16)14-11-7-8-12(15)10-6-4-3-5-9(10)11/h2-8,15H,1H2,(H,14,16)
• InChI Key： CMEKWPYUZRCMRD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C2C=CC=CC2=1)NC(C=C)=O

Computed Properties

• Exact Mass: 213.078979
• Monoisotopic Mass: 213.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.279
• Boiling Point: 483.8°C at 760 mmHg
• Flash Point: 246.4°C
• Refractive Index: 1.702
• PSA: 49.33000
• LogP: 2.74290